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This in-depth technical guide provides a comprehensive overview of the core principles and

practical applications of Quality Control Level 1 (QC1) parameters within the European

Southern Observatory (ESO) data reduction pipelines. Tailored for researchers, scientists, and

drug development professionals who may be utilizing advanced imaging and spectroscopic

data, this document outlines the generation, significance, and interpretation of key QC1
parameters.

The ESO pipelines are a suite of sophisticated software tools designed to process raw data

from the various instruments on the Very Large Telescope (VLT) and other ESO facilities. A

fundamental output of these pipelines is a set of QC1 parameters, which are quantitative

metrics that assess the quality of the data at different stages of the reduction process. These

parameters are crucial for monitoring instrument health, verifying the accuracy of the calibration

process, and ensuring the scientific validity of the final data products. QC1 parameters are

stored in the FITS headers of the processed files and are accessible through the ESO Science

Archive Facility.

Data Presentation: Key QC1 Parameters
The following tables summarize a selection of important QC1 parameters for different types of

calibrations and science data products across various ESO instrument pipelines, such as the

FOcal Reducer/low dispersion Spectrograph 2 (FORS2) and the Multi Unit Spectroscopic

Explorer (MUSE). These parameters provide a snapshot of the data quality and the

performance of the instrument.
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Table 1: Master Bias Frame QC1 Parameters
Parameter Name Description Instrument Example

QC.BIAS.MASTERn.RON

Read-out noise in quadrant 'n'

determined from difference

images of each adjacent pair

of biases.

MUSE

QC.BIAS.MASTERn.RONERR
Error on the read-out noise in

quadrant 'n'.
MUSE

QC.BIAS.MASTERn.MEAN
Mean value of the master bias

in quadrant 'n'.
MUSE

QC.BIAS.MASTERn.STDEV
Standard deviation of the

master bias in quadrant 'n'.
MUSE

QC.BIAS.MASTER.NBADPIX
Number of bad pixels found in

the master bias.
MUSE

Table 2: Spectroscopic Data QC1 Parameters
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Parameter Name Description Instrument Example

QC LSS RESOLUTION

Mean spectral resolution for

Long-Slit Spectroscopy (LSS)

mode.

FORS2

QC LSS RESOLUTION RMS

Root mean square of the

spectral resolution

measurements.

FORS2

QC LSS RESOLUTION

NLINES

Number of arc lamp lines used

to compute the mean

resolution.

FORS2

QC LSS CENTRAL

WAVELENGTH

Wavelength at the center of

the CCD for LSS mode.
FORS2

QC.NLINE.CAT

Number of lines in the input

catalog for wavelength

calibration.

X-shooter

QC.NLINE.FOUND

Number of lines found and

used for the wavelength

solution.

X-shooter

Table 3: Imaging Data QC1 Parameters
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Parameter Name Description Instrument Example

QC INSTRUMENT

ZEROPOINT

The instrumental zeropoint, a

measure of the instrument's

throughput.

FORS2

QC INSTRUMENT

ZEROPOINT ERROR

The error on the instrumental

zeropoint.
FORS2

QC ATMOSPHERIC

EXTINCTION

The atmospheric extinction

coefficient.
FORS2

QC ATMOSPHERIC

EXTINCTION ERROR

The error on the atmospheric

extinction coefficient.
FORS2

QC IMGQU

The image quality (seeing) of

the scientific exposure,

measured as the median

FWHM of stars.

FORS2

QC IMGQUERR
The uncertainty in the image

quality.
FORS2

Experimental Protocols: Methodologies for QC1
Parameter Generation
The generation of QC1 parameters is intrinsically linked to the data reduction recipes within the

ESO pipelines. These recipes are the "experimental protocols" that process the raw data.

Below are detailed methodologies for two key calibration recipes.

Protocol 1: Master Bias Frame Creation (muse_bias)
Objective: To create a low-noise master bias frame and to measure the detector characteristics,

such as read-out noise and fixed pattern noise.

Methodology:

Input Data: A series of raw bias frames (typically 5 or more) taken with the shutter closed and

zero exposure time.
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Processing Steps:

Each raw bias frame is trimmed to remove the overscan regions.

The pipeline calculates the median value of each frame.

A master bias frame is created by taking a median of the individual bias frames. This

process effectively removes cosmic rays and reduces random noise.

The read-out noise (RON) is calculated from the difference between pairs of consecutive

bias frames.

The final master bias frame and its associated error map are saved as a FITS file.

Output QC1 Parameters: The recipe calculates a suite of QC1 parameters that are written to

the header of the master bias FITS file. These include the mean, median, and standard

deviation of the master bias for each quadrant of the detector, as well as the read-out noise

and its error (as detailed in Table 1).

Protocol 2: Photometric Calibration (fors_photometry)
Objective: To determine the photometric properties of the instrument and the atmosphere, such

as the instrumental zeropoint and the atmospheric extinction.

Methodology:

Input Data:

A raw science image of a standard star field.

A master bias frame.

A master flat field frame.

A catalog of standard stars with their known magnitudes and colors.

Processing Steps:

The raw science frame is bias-subtracted and flat-fielded.
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The pipeline performs source detection on the calibrated image to identify the standard

stars.

The instrumental magnitudes of the detected standard stars are measured.

By comparing the instrumental magnitudes with the catalog magnitudes, the pipeline fits a

model that solves for the instrumental zeropoint and the atmospheric extinction coefficient.

Output QC1 Parameters: The key QC1 parameters derived from this recipe include the

instrumental zeropoint, its error, the atmospheric extinction, and its error (as detailed in Table

3). These are crucial for the flux calibration of science data.

Mandatory Visualization
The following diagrams illustrate the logical flow of data processing and the hierarchical nature

of quality control within the ESO pipeline environment.
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ESO Data Reduction Workflow
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Hierarchy of Quality Control
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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